Cas no 639810-79-0 (1H-Indole-1-acetamide,7-ethyl-3-formyl-)

• Product Name: 1H-Indole-1-acetamide,7-ethyl-3-formyl-
• CAS No: 639810-79-0
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 500377
• PubChem ID: 894279
• Update Time: 2025-04-19

1H-Indole-1-acetamide,7-ethyl-3-formyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetamide,7-ethyl-3-formyl-
• 1H-Indole-1-acetamide,7-ethyl-3-formyl-(9CI)
• 2-(7-Ethyl-3-formyl-1H-indol-1-yl)acetamide
• SR-01000266702-1
• 639810-79-0
• SR-01000266702
• AKOS000103005

• Inchi： 1S/C13H14N2O2/c1-2-9-4-3-5-11-10(8-16)6-15(13(9)11)7-12(14)17/h3-6,8H,2,7H2,1H3,(H2,14,17)
• InChI Key： OBNKIKJSTYVWRR-UHFFFAOYSA-N
• SMILES： O=CC1=CN(CC(N)=O)C2C(=CC=CC=21)CC

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• PSA: 65.09